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The following table outlines the key steps for extracting and isolating Lanatoside C from the leaves of

Digitalis lanata [1].

Step Process Description Key Parameters & Solvents

1. Raw
Material

Use dried leaves of Digitalis lanata
[1].

Plant source: Digitalis lanata (voucher
specimen recommended for authentication)

[1].

2. Primary
Extraction

Macerate the dried plant material in

methanol [1].

Solvent: Methanol; Process: Concentrate

under reduced pressure and vacuum drying
[1].

3.
Fractionation

Partition the crude extract. First,
use an organic solvent, then

separate further with column
chromatography [1].

Step 1: Ethyl Acetate (EtOAc) partitioning
[1]. Step 2: D101 Macroporous Resin
column, eluted with a gradient of H₂O/MeOH
(e.g., 100:0 to 0:100 v/v) [1].

4. Isolation Further purify the Lanatoside C-
containing fraction (e.g., 80%

MeOH/H₂O eluate) using silica gel
chromatography [1].

Stationary Phase: Silica gel; Mobile Phase:
Dichloromethane (CH₂Cl₂)/Methanol
(MeOH) gradient [1].
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After isolation, these analytical techniques are used for identification, purity assessment, and quantification.

Method Application Key Technical Details

| High-Performance Liquid Chromatography (HPLC) | Quantitative determination and separation of

Lanatoside C and related glycosides [2]. | - Column: Reversed-phase (C18) [2].

Mobile Phase: Isocratic elution with mixtures of acetonitrile, methanol, and water [2].
Efficiency: Complete analysis of Lanatoside C and digoxin in under 30 minutes [2]. | | Nuclear
Magnetic Resonance (NMR) | Structural identification and confirmation of authenticity for both raw
materials and purified compounds [3]. | - Solution NMR: Use ¹H and ¹³C NMR for detailed structural

elucidation [3].
Solid-State NMR: ¹³C CPMAS NMR can attest to the purity and authenticity of the solid compound

[3]. | | Liquid Chromatography-Mass Spectrometry (LC-MS) | High-sensitivity detection and
validation; used in modern studies for confirming the presence of Lanatoside C in complex mixtures

[1]. | - System: e.g., UPLC-ESI-QTOF-MS/MS [1]. |

Experimental Workflow Diagram

The following diagram visualizes the complete extraction, isolation, and analysis pathway based on the

technical details above.
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Dried Digitalis lanata Leaves

Primary Extraction
Methanol

Crude Extract

Fractionation
Partition with Ethyl Acetate

Column Chromatography
D101 Macroporous Resin

H₂O/MeOH Gradient

Lanatoside C-rich Fraction

Isolation
Silica Gel Column

CH₂Cl₂/MeOH Gradient

Purified Lanatoside C

HPLC Analysis & Quantification
C18 Column, Acetonitrile/Methanol/Water
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Structural Confirmation
Solution & Solid-State NMR

Identified & Quantified Lanatoside C

Click to download full resolution via product page

Experimental workflow for Lanatoside C extraction and analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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